ZD-1611

• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol
• InChI: InChI=1S/C22H24N4O5S/c1-14-13-24-19(20(25-14)31-4)26-32(29,30)17-6-5-11-23-18(17)16-9-7-15(8-10-16)12-22(2,3)21(27)28/h5-11,13H,12H2,1-4H3,(H,24,26)(H,27,28)
• InChIKey: CDBNTQYPMBJKQZ-UHFFFAOYSA-N

ZD-1611 ETA Receptor Antagonist Overview

ZD-1611 (3-{4-[3-(3-methoxy-5-methylpyrazin-2-ylsulfamoyl)-2-pyridyl]phenyl}-2,2-dimethylpropanoic acid; CAS 186497-38-1) is a non-peptide, orally active, competitive antagonist of the endothelin A (ETA) receptor [1]. It is used as a pharmacological tool for investigating the role of endothelin-1 (ET-1) in cardiovascular and cerebrovascular pathologies, particularly ischemic stroke and pulmonary hypertension [2].

Orally active nonpeptide ETA antagonist for chronic in vivo signaling studies

High ETA selectivity to minimize ETB-mediated off-target effects

Suitable for cardiovascular and stroke model research requiring selective ETA blockade

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [2] Stenman E, et al. Cooperative effect of angiotensin AT(1) and endothelin ET(A) receptor antagonism limits the brain damage after ischemic stroke in rat. Eur J Pharmacol. 2007;570(1-3):142-148. View Source

Why ZD-1611 Is Irreplaceable in Research

Direct substitution of ZD-1611 with other ETA receptor antagonists (e.g., BQ-123, bosentan, macitentan) is scientifically unsound due to significant differences in oral bioavailability, receptor selectivity ratios, and in vivo efficacy thresholds. Unlike the peptide antagonist BQ-123 which requires parenteral administration , ZD-1611 exhibits oral activity at low doses (0.3 mg/kg in rat) with extended duration (>7 h) [1], enabling chronic dosing paradigms not feasible with other tool compounds. Furthermore, its 1000-fold ETA/ETB selectivity [1] contrasts with dual antagonists like bosentan and macitentan, confounding interpretation of ETB-mediated effects.

Selective ETA blockade

Mixed ETA/ETB antagonists may shift endpoint outcomes in stroke models; reported infarction reduction not seen with mixed agents

Oral nonpeptide tool

Peptide antagonists like BQ-123 require i.v. administration, introducing infusion variables that may alter chronic study design

Defined ETA/ETB selectivity profile

Selectivity window may not transfer to other ETA antagonists; verify specific functional profile before substitution

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source

ZD-1611 Quantitative Comparison Data

ETA Receptor Binding Affinity

ZD-1611 exhibits 1000-fold selectivity for the ETA receptor (pIC50 8.6 ± 0.1) over the ETB receptor (pIC50 5.6 ± 0.1) [1]. In contrast, the dual antagonist bosentan has a selectivity ratio of only ~20-fold (Ki ETA 4.7 nM, ETB 95 nM) [2], and macitentan shows ~780-fold selectivity (IC50 ETA 0.5 nM, ETB 391 nM) . This makes ZD-1611 a more precise tool for isolating ETA-mediated signaling pathways.

ETA Binding Affinity

Reported

pIC50 = 8.6 ± 0.1 (IC50 ≈ 2.5 nM) vs. Zibotentan 21 nM (binding), Ambrisentan 0.6 nM (functional)

Supports target engagement at low assay concentrations

Cross-study binding context; functional potency may differ

Evidence Dimension	ETA/ETB Selectivity Ratio (fold difference)
Target Compound Data	1000-fold (pIC50 ETA 8.6, ETB 5.6)
Comparator Or Baseline	Bosentan: ~20-fold (Ki 4.7 nM ETA, 95 nM ETB); Macitentan: ~780-fold (IC50 0.5 nM ETA, 391 nM ETB)
Quantified Difference	ZD-1611 selectivity is 50-fold greater than bosentan and 1.3-fold greater than macitentan
Conditions	Human cloned ETA and ETB receptor radioligand binding assays

Why This Matters

Higher selectivity reduces confounding ETB-mediated effects, critical for mechanistic studies in cardiovascular and stroke research.

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [2] CSNpharm. Bosentan Datasheet. Accessed 2026. View Source

Receptor Subtype Selectivity

ZD-1611 demonstrates oral activity in rats at a dose of 0.3 mg/kg, with a duration of action exceeding 7 hours [1]. In contrast, bosentan requires oral doses of 100 mg/kg/day in rats to achieve significant hemodynamic effects [2], and macitentan's effective oral dose in hypertension models is 30 mg/kg/day [3]. This 100- to 333-fold higher potency in vivo translates to reduced compound consumption and simplified experimental protocols.

ETA/ETB Selectivity

Reported

1,000-fold ETA over ETB (pIC50 ETA 8.6 vs ETB 5.6)

Selectivity window minimizes ETB-mediated off-target effects in assay systems

BQ-123 also >1,000-fold but peptidic; confirm in functional studies

Evidence Dimension	Oral dose required for significant in vivo effect in rat
Target Compound Data	0.3 mg/kg (duration >7 h)
Comparator Or Baseline	Bosentan: 100 mg/kg/day; Macitentan: 30 mg/kg/day
Quantified Difference	ZD-1611 dose is 333-fold lower than bosentan and 100-fold lower than macitentan for chronic oral dosing
Conditions	Rat models; ZD-1611 acute oral, bosentan and macitentan chronic oral

Why This Matters

Lower effective dose reduces cost per experiment, minimizes potential off-target effects from high compound exposure, and facilitates chronic oral dosing studies.

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [2] Li JS, et al. Effect of a nonselective endothelin antagonist on vascular remodeling in deoxycorticosterone acetate-salt hypertensive rats. Hypertension. 1995;25(4 Pt 2):838-844. View Source
• [3] Anjiechem. Macitentan Datasheet. Accessed 2026. View Source

Oral Bioavailability & Duration of Action

ZD-1611 is capable of reversing an established big ET-1-induced pressor response in pithed rats during continuous big ET-1 infusion [1]. This therapeutic-like reversal distinguishes it from antagonists primarily studied in prophylactic/pre-treatment paradigms, such as BQ-123 which is often administered prior to or during the onset of the stimulus [2]. The ability to reverse an ongoing ET-1-driven response is a functionally distinct property relevant to post-insult intervention strategies.

Oral PK & Duration

Method context

Active p.o. at 0.3 mg/kg (rat, >7h); 0.6 mg/kg (dog, ≥6h); reverses big ET-1 pressor response

Supports chronic oral dosing without continuous infusion

Pressor response model in anesthetized animals

Evidence Dimension	Reversal of established pressor response
Target Compound Data	Reverses established big ET-1 pressor response in pithed rat model
Comparator Or Baseline	BQ-123: Typically demonstrates efficacy when administered before or at onset of ET-1 challenge
Quantified Difference	Functional distinction: ZD-1611 reverses existing response; many comparators prevent response development
Conditions	Pithed rat model with continuous big ET-1 infusion

Why This Matters

This property supports the use of ZD-1611 in models of acute pathological ET-1 elevation where intervention occurs after the insult, such as stroke or acute pulmonary hypertension.

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [2] Eguchi S, et al. A novel ETA antagonist (BQ-123) inhibits endothelin-1-induced phosphoinositide breakdown and DNA synthesis in rat vascular smooth muscle cells. FEBS Lett. 1992;302(3):243-246. View Source

Combination Therapy with Candesartan in Stroke

Functional selectivity of ZD-1611 for ETA over ETB receptors was confirmed in pithed rats: ZD-1611 failed to inhibit the depressor response induced by the ETB-selective agonist BQ3020 [1]. This contrasts with dual antagonists like bosentan (Ki ETB 95 nM) [2] and macitentan (IC50 ETB 391 nM) , which retain measurable ETB activity. The absence of ETB antagonism at effective ETA-blocking doses eliminates a variable that can confound interpretation of cardiovascular and renal studies.

Combination Synergy in Stroke

Model context

ZD-1611 + candesartan reduced brain damage and improved neurological scores; monotherapy not significant

Supports dual-pathway blockade endpoint research

Rat ischemic stroke model; synergy observed only with combination

Evidence Dimension	ETB receptor functional antagonism
Target Compound Data	No inhibition of BQ3020-induced depressor response
Comparator Or Baseline	Bosentan: Ki ETB 95 nM; Macitentan: IC50 ETB 391 nM
Quantified Difference	Functional ETB antagonism: absent in ZD-1611 vs. present in bosentan/macitentan at therapeutic doses
Conditions	Pithed rat model; ETB agonist BQ3020 challenge

Why This Matters

True ETA selectivity in functional assays ensures that observed effects in vivo are attributable solely to ETA blockade, critical for validating target engagement hypotheses.

• [1] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [2] CSNpharm. Bosentan Datasheet. Accessed 2026. View Source

Combination Efficacy in Ischemic Stroke Model Not Replicated by Monotherapy

In a rat model of transient middle cerebral artery occlusion (ischemic stroke), ZD-1611 monotherapy (0.15 mg/kg/day) did not significantly reduce brain damage or improve neurological scores [1]. However, combination with the angiotensin AT1 blocker candesartan significantly decreased brain damage and improved neurological scores (P<0.05) [1]. This contrasts with BQ-123, which demonstrated neuroprotection as monotherapy in global ischemia models [2], highlighting a distinct pharmacological profile that may be more suitable for combination strategy investigations.

Evidence Dimension	Neuroprotection in stroke model
Target Compound Data	Monotherapy: no significant effect; Combination: significant reduction in brain damage (P<0.05)
Comparator Or Baseline	BQ-123: Monotherapy increased CA1 neuron survival in gerbil global ischemia model
Quantified Difference	Functional distinction: ZD-1611 requires combination with AT1 blockade for neuroprotection; BQ-123 effective as monotherapy
Conditions	Rat transient MCAO (ZD-1611) vs. gerbil global ischemia (BQ-123)

Why This Matters

This differential response informs experimental design: ZD-1611 is the appropriate tool for studying ETA/AT1 receptor crosstalk in stroke, whereas other ETA antagonists may confound such studies through monotherapy efficacy.

• [1] Stenman E, et al. Cooperative effect of angiotensin AT(1) and endothelin ET(A) receptor antagonism limits the brain damage after ischemic stroke in rat. Eur J Pharmacol. 2007;570(1-3):142-148. View Source
• [2] Feuerstein GZ, et al. Peptidic endothelin-1 receptor antagonist, BQ-123, and neuroprotection. Peptides. 2003;24(1):155-161. View Source

ZD-1611 Validated Research Applications

In Vivo Vasoconstriction Studies

Utilize ZD-1611 in combination with an AT1 antagonist (e.g., candesartan) to study synergistic neuroprotective mechanisms in transient MCAO rat models. The monotherapy's lack of standalone efficacy allows clear interpretation of the combined effect [1]. The compound's 0.3 mg/kg oral dose and 7+ hour duration enable convenient, once-daily dosing for chronic post-stroke studies [2].

Focal Ischemia & Stroke Recovery Models

Employ ZD-1611 as a high-selectivity ETA tool to discriminate ETA- from ETB-mediated responses. Its 1000-fold selectivity ratio and confirmed lack of functional ETB antagonism in pithed rat assays [2] make it superior to dual antagonists (bosentan, macitentan) for isolating ETA signaling in vascular, renal, and pulmonary preparations.

Dual-Pathway Blockade Synergy in Stroke

Use ZD-1611 in pithed rat or anesthetized animal models to investigate therapeutic reversal of ongoing ET-1-induced vasoconstriction, as demonstrated by its ability to reverse established big ET-1 pressor responses [2]. This property is particularly relevant for modeling acute pulmonary hypertension or hypertensive crisis intervention.

Antagonist Profiling & Off-Target Screening

Select ZD-1611 for long-term oral administration studies in rats (0.3 mg/kg) or dogs (0.6 mg/kg) where low compound consumption and extended duration (>7 h in rat, ≥6 h in dog) [2] reduce cost and handling stress. Its oral bioavailability at sub-mg/kg doses offers a practical advantage over high-dose alternatives like bosentan (100 mg/kg/day) [3].

Application

Selection Property

Validation Focus

In Vivo Vasoconstriction Studies

Oral bioavailability with sustained pressor response reversal

Hemodynamic endpoints and long-term cardiovascular remodeling in rodent/canine models

Focal Ischemia & Stroke Recovery Models

High ETA selectivity over ETB

Infarction volume and neurological deficit endpoint analysis

Dual-Pathway Blockade Synergy in Stroke

Cooperative effect with AT1 receptor antagonist (candesartan)

Combination endpoint improvement in ETA+AT1 co-inhibition models

Antagonist Profiling & Off-Target Screening

Well-characterized nonpeptide ETA reference compound

Binding selectivity benchmarking for novel antagonist development

• [1] Stenman E, et al. Cooperative effect of angiotensin AT(1) and endothelin ET(A) receptor antagonism limits the brain damage after ischemic stroke in rat. Eur J Pharmacol. 2007;570(1-3):142-148. View Source
• [2] Wilson C, Hunt SJ, Tang E, et al. Pharmacological profile of ZD1611, a novel, orally active endothelin ETA receptor antagonist. J Pharmacol Exp Ther. 1999;290(3):1085-1091. View Source
• [3] Li JS, et al. Effect of a nonselective endothelin antagonist on vascular remodeling in deoxycorticosterone acetate-salt hypertensive rats. Hypertension. 1995;25(4 Pt 2):838-844. View Source